Cas no 2490417-76-8 (methyl 7-(3,5-dichlorophenyl)-3-hydroxy-benzofuran-2-carboxylate)
methyl 7-(3,5-dichlorophenyl)-3-hydroxy-benzofuran-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 2-Benzofurancarboxylic acid, 7-(3,5-dichlorophenyl)-3-hydroxy-, methyl ester
- methyl 7-(3,5-dichlorophenyl)-3-hydroxy-benzofuran-2-carboxylate
-
- Inchi: 1S/C16H10Cl2O4/c1-21-16(20)15-13(19)12-4-2-3-11(14(12)22-15)8-5-9(17)7-10(18)6-8/h2-7,19H,1H3
- InChI Key: ITQZUGIEZUJVAS-UHFFFAOYSA-N
- SMILES: O1C2=C(C3=CC(Cl)=CC(Cl)=C3)C=CC=C2C(O)=C1C(OC)=O
methyl 7-(3,5-dichlorophenyl)-3-hydroxy-benzofuran-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBX0425-100MG |
methyl 7-(3,5-dichlorophenyl)-3-hydroxy-benzofuran-2-carboxylate |
2490417-76-8 | 95% | 100MG |
¥ 1,320.00 | 2023-03-23 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBX0425-250MG |
methyl 7-(3,5-dichlorophenyl)-3-hydroxy-benzofuran-2-carboxylate |
2490417-76-8 | 95% | 250MG |
¥ 2,112.00 | 2023-03-23 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBX0425-500MG |
methyl 7-(3,5-dichlorophenyl)-3-hydroxy-benzofuran-2-carboxylate |
2490417-76-8 | 95% | 500MG |
¥ 3,524.00 | 2023-03-23 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBX0425-1G |
methyl 7-(3,5-dichlorophenyl)-3-hydroxy-benzofuran-2-carboxylate |
2490417-76-8 | 95% | 1g |
¥ 5,280.00 | 2023-03-23 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBX0425-5G |
methyl 7-(3,5-dichlorophenyl)-3-hydroxy-benzofuran-2-carboxylate |
2490417-76-8 | 95% | 5g |
¥ 15,840.00 | 2023-03-23 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBX0425-10G |
methyl 7-(3,5-dichlorophenyl)-3-hydroxy-benzofuran-2-carboxylate |
2490417-76-8 | 95% | 10g |
¥ 26,400.00 | 2023-03-23 |
methyl 7-(3,5-dichlorophenyl)-3-hydroxy-benzofuran-2-carboxylate Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on methyl 7-(3,5-dichlorophenyl)-3-hydroxy-benzofuran-2-carboxylate
Methyl 7-(3,5-dichlorophenyl)-3-hydroxy-benzofuran-2-carboxylate (CAS No. 2490417-76-8): A Comprehensive Overview
Methyl 7-(3,5-dichlorophenyl)-3-hydroxy-benzofuran-2-carboxylate (CAS No. 2490417-76-8) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique benzofuran core structure and functional groups, exhibits promising biological activities that make it a valuable candidate for further investigation.
The molecular structure of Methyl 7-(3,5-dichlorophenyl)-3-hydroxy-benzofuran-2-carboxylate consists of a benzofuran ring substituted with a hydroxyl group at the 3-position and a carboxylate ester at the 2-position. The presence of two chlorine atoms at the 3 and 5 positions of the phenyl ring enhances its reactivity and potential interactions with biological targets. This structural configuration suggests that the compound may possess properties suitable for various therapeutic applications.
In recent years, there has been growing interest in exploring the pharmacological potential of benzofuran derivatives due to their diverse biological activities. Studies have demonstrated that these compounds can exhibit antimicrobial, anti-inflammatory, and anticancer properties. Specifically, the hydroxyl and ester functionalities in Methyl 7-(3,5-dichlorophenyl)-3-hydroxy-benzofuran-2-carboxylate are key determinants of its biological behavior, influencing both its solubility and binding affinity to target proteins.
One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The benzofuran core provides a rigid framework that can be modified to optimize pharmacokinetic properties and target specificity. Researchers have been particularly interested in leveraging the structural features of this compound to develop novel therapeutic agents. For instance, modifications at the 3-position hydroxyl group have been shown to enhance binding interactions with enzymes and receptors involved in critical biological pathways.
Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates like Methyl 7-(3,5-dichlorophenyl)-3-hydroxy-benzofuran-2-carboxylate. Molecular docking studies have identified promising interactions between this compound and key therapeutic targets, such as kinases and transcription factors. These findings provide a strong rationale for further exploration of its pharmacological properties.
The synthesis of Methyl 7-(3,5-dichlorophenyl)-3-hydroxy-benzofuran-2-carboxylate presents unique challenges due to the complexity of its structure. However, recent improvements in synthetic methodologies have made it more feasible to produce this compound in high yields and purity. These advancements are crucial for conducting comprehensive biological evaluations and optimizing lead compounds for clinical development.
In conclusion, Methyl 7-(3,5-dichlorophenyl)-3-hydroxy-benzofuran-2-carboxylate represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and demonstrated biological activities make it an attractive scaffold for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development efforts.
2490417-76-8 (methyl 7-(3,5-dichlorophenyl)-3-hydroxy-benzofuran-2-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)